Cas no 2227641-36-1 (4-Amino-5-(1-methoxy-2-methylpropan-2-yl)-1-methylpyrrolidin-2-one)

• Product Name: 4-Amino-5-(1-methoxy-2-methylpropan-2-yl)-1-methylpyrrolidin-2-one
• CAS No: 2227641-36-1
• MF: C₁₀H₂₀N₂O₂
• MW: 200.278002738953
• CID: 5569372
• PubChem ID: 165595168
• Update Time: 2025-10-28

4-Amino-5-(1-methoxy-2-methylpropan-2-yl)-1-methylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• EN300-1635158
• 2227641-36-1
• 4-amino-5-(1-methoxy-2-methylpropan-2-yl)-1-methylpyrrolidin-2-one
• 4-Amino-5-(1-methoxy-2-methylpropan-2-yl)-1-methylpyrrolidin-2-one

• Inchi： 1S/C10H20N2O2/c1-10(2,6-14-4)9-7(11)5-8(13)12(9)3/h7,9H,5-6,11H2,1-4H3/t7-,9-/m0/s1
• InChI Key： KURSGNFQBVSQNX-CBAPKCEASA-N
• SMILES： O(C)CC(C)(C)[C@@H]1[C@H](CC(N1C)=O)N

Computed Properties

• Exact Mass: 200.152477885g/mol
• Monoisotopic Mass: 200.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 55.6Ų

Additional information on 4-Amino-5-(1-methoxy-2-methylpropan-2-yl)-1-methylpyrrolidin-2-one

4-Amino-5-(1-methoxy-2-methylpropan-2-yl)-1-methylpyrrolidin-2-one: A Comprehensive Overview

4-Amino-5-(1-methoxy-2-methylpropan-2-yl)-1-methylpyrrolidin-2-one (CAS No. 2227641-36-1) is a complex organic compound with a diverse range of applications in the chemical and pharmaceutical industries. This compound, often referred to as 4-amino-pyrrolidinone derivative, has garnered significant attention due to its unique structural properties and potential bioactivity. Recent studies have highlighted its role in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases.

The molecular structure of 4-amino-pyrrolidinone derivative consists of a pyrrolidinone ring system with substituents that include an amino group, a methoxy group, and a methyl group. These functional groups contribute to its chemical reactivity and biological activity. The pyrrolidinone ring is a key structural element, as it provides a rigid framework that facilitates interactions with biological targets such as enzymes and receptors. The presence of the amino group further enhances its versatility, enabling participation in various biochemical reactions.

Recent advancements in computational chemistry have allowed researchers to predict the pharmacokinetic properties of 4-amino-pyrrolidinone derivative with greater accuracy. These studies suggest that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it a promising candidate for drug development. Additionally, its ability to penetrate cellular membranes efficiently has been demonstrated in vitro, indicating potential efficacy in treating intracellular pathogens.

The synthesis of 4-amino-pyrrolidinone derivative involves multi-step organic reactions, including nucleophilic substitutions and cyclizations. Researchers have optimized these processes to achieve higher yields and purities, ensuring scalability for industrial production. The use of green chemistry principles in these syntheses has also been explored, reducing environmental impact while maintaining product quality.

In terms of applications, 4-amino-pyrrolidinone derivative has shown potential in the field of agrochemicals as well. Its ability to inhibit specific enzymes involved in plant growth regulation has led to investigations into its use as a herbicide or plant growth regulator. Field trials conducted under controlled conditions have demonstrated promising results, though further studies are required to assess its long-term environmental impact.

From a safety standpoint, 4-amino-pyrrolidinone derivative has been subjected to rigorous toxicological evaluations. Acute and chronic toxicity studies indicate that it poses minimal risk to humans and animals when handled according to established safety protocols. However, proper handling procedures should still be followed to ensure workplace safety and environmental protection.

Looking ahead, the future of 4-amino-pyrrolidinone derivative appears bright, with ongoing research exploring its potential in emerging areas such as nanotechnology and materials science. Its unique chemical properties make it an ideal candidate for developing advanced materials with tailored functionalities.

In conclusion, 4-amino-pyrrolidinone derivative (CAS No. 2227641-36-1) is a versatile compound with significant potential across multiple industries. Its structural features, combined with recent advancements in synthetic and computational techniques, position it as a valuable tool in both academic research and industrial applications.